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Compound of Interest

Compound Name:
6-methoxybenzofuran-2-carboxylic

Acid

Cat. No.: B1349436 Get Quote

This guide provides critical safety and logistical information for the handling and disposal of 6-
methoxybenzofuran-2-carboxylic acid, tailored for researchers, scientists, and drug

development professionals. Adherence to these protocols is essential for ensuring personal

safety and regulatory compliance.

Chemical Identifier:

Name: 6-Methoxybenzofuran-2-carboxylic acid

CAS Number: 50551-61-6

Hazard Summary: 6-Methoxybenzofuran-2-carboxylic acid is classified as a hazardous

substance. It is harmful if swallowed or inhaled, causes skin irritation, and serious eye irritation,

and may cause respiratory irritation.[1]

Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn at all times when handling 6-
methoxybenzofuran-2-carboxylic acid to mitigate exposure risks. The required PPE is

summarized in the table below.
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Hazard Category Hazard Statement
Recommended Personal
Protective Equipment
(PPE)

Skin Contact H315: Causes skin irritation.[1]

Lab Coat: A chemical-resistant

lab coat must be worn and fully

buttoned. Gloves: Chemical-

resistant gloves (e.g.,

disposable nitrile gloves) are

required. Gloves must be

inspected before use and

changed immediately if

contaminated.[1] Footwear:

Fully enclosed shoes are

mandatory.

Eye Contact
H319: Causes serious eye

irritation.[1]

Safety Glasses/Goggles: Wear

safety glasses with side

shields or chemical splash

goggles.[1] Face Shield: A face

shield worn over safety

glasses is recommended when

there is a significant risk of

splashing or dust generation.

[1]
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Inhalation

H332: Harmful if inhaled.[1]

H335: May cause respiratory

irritation.[1]

Ventilation: All handling of the

solid compound should occur

in a well-ventilated area,

preferably within a certified

chemical fume hood, to

prevent the formation and

inhalation of dust.[1]

Respiratory Protection: If

engineering controls are

insufficient, a NIOSH-approved

P95 (US) or P1 (EU EN 143)

particle respirator should be

used.[1]

Ingestion H302: Harmful if swallowed.[1]

Do not eat, drink, or smoke in

laboratory areas. Wash hands

thoroughly with soap and

water after handling the

compound, even if gloves were

worn.

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for safety and environmental

protection.

Handling Protocol:

Preparation and Engineering Controls:

Designate a specific area for handling 6-methoxybenzofuran-2-carboxylic acid,

preferably within a chemical fume hood.[1]

Ensure the chemical fume hood is functioning correctly before beginning any work.

Assemble all necessary equipment (e.g., spatulas, weigh boats, glassware) and

appropriate, clearly labeled waste containers before handling the chemical.
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Donning Personal Protective Equipment (PPE):

Put on all required PPE as detailed in the table above.

Ensure gloves are the correct size and are free of any defects.

Handling the Compound:

Carefully weigh the desired amount of the powdered compound on a weigh boat or paper

inside the fume hood to contain any dust.

Avoid the formation of dust and aerosols.[1]

Post-Handling Procedures:

Decontamination: Clean any contaminated surfaces and equipment thoroughly.

Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. Gloves

should be removed first, followed by the lab coat and eye protection.

Hygiene: Wash hands and face thoroughly after handling.[1]

Disposal Protocol:

Waste Segregation and Collection:

Solid Waste: All disposable materials contaminated with 6-methoxybenzofuran-2-
carboxylic acid (e.g., gloves, weigh boats, paper towels) must be placed in a dedicated,

clearly labeled hazardous waste container.

Do not mix with incompatible materials.

Labeling:

As soon as waste is added, label the container with "Hazardous Waste," the full chemical

name "6-methoxybenzofuran-2-carboxylic acid," the specific hazards (e.g., "Irritant"),

and the accumulation start date.[2]
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Storage:

Store the labeled waste container in a designated Satellite Accumulation Area (SAA)

within the laboratory, at or near the point of generation.[2]

The SAA should have secondary containment.[2]

Keep the waste container tightly closed except when adding waste.[3]

Arranging for Waste Pickup:

Once the waste container is full or has reached the institutional time limit, arrange for its

collection by a licensed hazardous waste disposal facility.[2]

Under no circumstances should this chemical be disposed of down the drain or in regular

trash.[1][2]

Emergency Procedures
Spill Response Workflow:

Immediate Actions Containment & Cleanup Decontamination & Disposal

Alert Personnel in the Area Evacuate Spill Area if Necessary Don Appropriate PPE Contain the SpillProceed with Cleanup Cover Solid with Inert Material Carefully Sweep Up Place in Labeled Waste Container Decontaminate Spill AreaFinalize Cleanup Dispose of all Contaminated Materials as Hazardous Waste Report the Incident

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill of 6-methoxybenzofuran-2-carboxylic acid.

First Aid Measures:

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[1]

In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.[1]
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In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician. Remove contact lenses if present and easy to do. Continue rinsing.[1]

If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water. Consult a physician.[1]

In all cases of exposure, it is imperative to show the Safety Data Sheet (SDS) to the medical

professional in attendance.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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